Cas no 55812-47-0 (GA(45))

GA(45) structure
Product name:GA(45)
GA(45) Chemical and Physical Properties
Names and Identifiers
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- GA(45)
- Gibberellin A45
- 4aα,9β-Dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
- CHEBI:142003
- (1R,4aR,4bR,7R,9R,9aR,10S,10aR)-9-hydroxy-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- 9beta-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
- ent-10,15alpha-dihydroxy-20-norgibberell-16-ene-7,19-dioic acid 19,10-lactone
- Gibbane-1,10-dicarboxylic acid, 4a,9-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,9beta,10beta)-
- 55812-47-0
- (1R,4aR,4bR,7R,9R,9aR,10S,10aR)-9-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- DTXSID101111477
- Ga45
- Gibbane-1,10-dicarboxylic acid, 4a,9-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1I+/-,4aI+/-,4bI(2),9I(2),10I(2))-
-
- Inchi: InChI=1S/C19H24O5/c1-9-10-4-5-11-18(8-10,14(9)20)12(15(21)22)13-17(2)6-3-7-19(11,13)24-16(17)23/h10-14,20H,1,3-8H2,2H3,(H,21,22)/t10-,11-,12-,13-,14-,17-,18-,19-/m1/s1
- InChI Key: MBNDVMTZEKAWKP-CFHXUCNZSA-N
- SMILES: CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O
Computed Properties
- Exact Mass: 332.16237386g/mol
- Monoisotopic Mass: 332.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.8Ų
GA(45) Related Literature
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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